Cas no 298220-43-6 (Benzenamine,3-(5-methyl-2-furanyl)-, hydrochloride (1:1))

Benzenamine,3-(5-methyl-2-furanyl)-, hydrochloride (1:1) structure
298220-43-6 structure
Product Name:Benzenamine,3-(5-methyl-2-furanyl)-, hydrochloride (1:1)
CAS No:298220-43-6
MF:C11H11NO
MW:173.211142778397
CID:267728
PubChem ID:793234
Update Time:2025-04-19

Benzenamine,3-(5-methyl-2-furanyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-(5-methyl-2-furanyl)-, hydrochloride (1:1)
    • 3-(5-methylfuran-2-yl)aniline
    • 3-(5-METHYL-FURAN-2-YL)-PHENYLAMINE
    • 3-(5-methyl-2-furanyl)aniline
    • 3-(5-Methyl-2-furyl)aniline
    • 3-(5-methyl-2-furyl)phenylamine
    • 3-(5-methyl-furan-2-yl)phenylamine
    • AC1LGE4H
    • SureCN1351745
    • FT-0613706
    • DTXSID90355177
    • SCHEMBL1351745
    • CS-0314946
    • PS-6032
    • FT-0644363
    • AKOS000567980
    • MFCD01126401
    • 3-(5-Methylfur-2-yl)aniline
    • 298220-43-6
    • 3R-[[(4-FLUOROPHENYL)SULFONYL]AMINO]-1,2,3,4-TETRAHYDRO-9H-CARBAZOLE-9-PROPANOICACID
    • 306935-67-1
    • 3-(5-methyl-furan-2-yl)-phenylamine, AldrichCPR
    • AYFFRNXUEKOLES-UHFFFAOYSA-N
    • HMS1697I09
    • SB61168
    • BB 0224077
    • Inchi: 1S/C11H11NO/c1-8-5-6-11(13-8)9-3-2-4-10(12)7-9/h2-7H,12H2,1H3
    • InChI Key: AYFFRNXUEKOLES-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC=C1C1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 173.08400
  • Monoisotopic Mass: 173.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 1.109g/cm3
  • Melting Point: 61-66
  • Boiling Point: 311.6ºC at 760mmHg
  • Flash Point: 142.3ºC
  • Refractive Index: 1.583
  • PSA: 39.16000
  • LogP: 3.41840

Benzenamine,3-(5-methyl-2-furanyl)-, hydrochloride (1:1) Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

Benzenamine,3-(5-methyl-2-furanyl)-, hydrochloride (1:1) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM516337-1g
3-(5-Methylfuran-2-yl)aniline hydrochloride
298220-43-6 97%
1g
$186 2023-02-02
Fluorochem
025067-1g
3-(5-Methyl-furan-2-yl)-phenylamine
298220-43-6
1g
£160.00 2022-03-01

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